Cas no 2227805-18-5 (2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole)

• Product Name: 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole
• CAS No: 2227805-18-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5922097
• PubChem ID: 165711549
• Update Time: 2025-10-28

2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole
• 2227805-18-5
• 2,5-dimethyl-1-(2-methylpropyl)-3-[(2R)-oxiran-2-yl]-1H-pyrrole
• EN300-1752711

• Inchi： 1S/C12H19NO/c1-8(2)6-13-9(3)5-11(10(13)4)12-7-14-12/h5,8,12H,6-7H2,1-4H3/t12-/m0/s1
• InChI Key： BYIYGYBNRNYEIZ-LBPRGKRZSA-N
• SMILES： O1C[C@H]1C1C=C(C)N(CC(C)C)C=1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.5Ų

Additional information on 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole

Introduction to 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole (CAS No. 2227805-18-5) and Its Emerging Applications in Chemical Biology

The compound 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole, identified by its CAS number 2227805-18-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a pyrrole core substituted with a 2R-oxiran moiety, which introduces unique reactivity and binding properties. The presence of both dimethyl and (2-methylpropyl) groups further enhances its structural complexity, making it a valuable scaffold for designing novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of functionalized pyrroles in medicinal chemistry. Pyrroles are known for their ability to interact with biological targets such as enzymes and receptors, often serving as key components in therapeutic agents. The incorporation of an oxiran group into the pyrrole framework adds an additional layer of versatility, enabling post-synthetic modifications through ring-opening reactions. This characteristic has been exploited in the development of probes and inhibitors targeting various pathological processes.

In particular, the stereochemistry of the (2R)-oxiran substituent is noteworthy. Chiral auxiliaries and ligands derived from oxiranes have gained prominence in asymmetric synthesis, where they facilitate enantioselective transformations. The specific configuration at the (2R) position may confer unique binding interactions with chiral biological targets, making this compound a promising candidate for enantioselective drug design. Such precision is increasingly critical in modern pharmacology, where enantiomeric purity can significantly influence drug efficacy and safety.

Current research in chemical biology has demonstrated that pyrrole derivatives exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects. The structural motif of 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole aligns well with these trends, as it combines lipophilic substituents that enhance membrane permeability with a reactive oxiran group that can be functionalized post-synthetically. This dual functionality allows for the exploration of novel pharmacophores through derivatization strategies.

One particularly exciting application lies in the development of small-molecule probes for studying protein-protein interactions (PPIs). The oxiran group can be selectively modified to introduce tags or bioorthogonal handles, enabling researchers to interrogate PPIs in living cells or tissues. Such tools are invaluable for elucidating complex signaling networks and identifying key regulatory pathways. The robustness of the dimethyl and (2-methylpropyl) groups ensures that the compound remains stable under various biochemical conditions, making it suitable for long-term studies.

The synthesis of this compound also reflects modern trends in green chemistry. Efforts have been made to develop catalytic methods that minimize waste and improve atom economy. Transition-metal-catalyzed reactions, such as those involving palladium or copper complexes, have been employed to construct the pyrrole core and introduce the oxiran substituent efficiently. These approaches align with the growing emphasis on sustainable practices in synthetic chemistry.

Another area of interest is the use of this compound as a building block for larger drug-like molecules. Fragment-based drug design (FBDD) relies on identifying small molecules with high affinity for biological targets and then expanding upon their structures through iterative modifications. The reactivity of the oxiran group provides a convenient entry point for such diversification campaigns. By systematically altering substituents around the pyrrole ring, researchers can generate libraries of compounds with tailored properties.

Computational studies have also played a crucial role in understanding the potential applications of this molecule. Molecular modeling techniques predict favorable interactions between 2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole and various biological targets based on its 3D structure. These predictions guide experimental efforts by highlighting key pharmacophoric features and potential binding pockets. Such integrative approaches—combining experimental synthesis with computational analysis—are becoming standard practice in modern drug discovery.

The versatility of this compound extends to material science applications as well. Functionalized pyrroles are increasingly used in organic electronics due to their ability to form stable conjugated systems. The oxiran group can be polymerized or cross-linked to create materials with specific electronic properties, opening doors for applications in flexible electronics or biosensors.

In conclusion,2,5-dimethyl-1-(2-methylpropyl)-3-(2R)-oxiran-2-yl-1H-pyrrole (CAS No. 2227805-18-5) stands out as a multifaceted molecule with broad utility across chemical biology and pharmaceutical research. Its unique structural features—comprising a pyrrole core substituted with an enantiopure oxiran group—make it an attractive scaffold for designing novel bioactive agents. As research continues to uncover new applications for this compound, its significance is likely to grow further.